Cas no 1349718-95-1 (1-(Diisopropylsulfamoyl)imidazole)

• Product Name: 1-(Diisopropylsulfamoyl)imidazole
• CAS No: 1349718-95-1
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 4591713
• Update Time: 2025-06-15

1-(Diisopropylsulfamoyl)imidazole Chemical and Physical Properties

Names and Identifiers

• N,N-di(propan-2-yl)imidazole-1-sulfonamide
• 1-(Diisopropylsulfamoyl)imidazole

• Inchi： 1S/C9H17N3O2S/c1-8(2)12(9(3)4)15(13,14)11-6-5-10-7-11/h5-9H,1-4H3
• InChI Key： UDFYIXVUBLLFFB-UHFFFAOYSA-N
• SMILES： C1N(S(N(C(C)C)C(C)C)(=O)=O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 1-(Diisopropylsulfamoyl)imidazole

Professional Introduction to 1-(Diisopropylsulfamoyl)imidazole (CAS No. 1349718-95-1)

1-(Diisopropylsulfamoyl)imidazole, a compound with the chemical identifier CAS No. 1349718-95-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique sulfamoyl and imidazole functional groups, has garnered considerable attention due to its versatile applications in drug design and molecular research. The structural integrity of this molecule, featuring a diisopropyl substituent on the sulfamoyl group, contributes to its distinctive chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and bioactivity studies.

The imidazole ring in 1-(Diisopropylsulfamoyl)imidazole serves as a critical pharmacophore, influencing both its solubility and reactivity. Imidazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the diisopropylsulfamoyl moiety enhances the compound's interaction with biological targets, potentially leading to novel therapeutic applications. Recent studies have highlighted the importance of sulfamoyl-containing compounds in the development of antimicrobial agents, where they exhibit potent activity against resistant bacterial strains.

In the realm of drug discovery, 1-(Diisopropylsulfamoyl)imidazole has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use in creating chiral derivatives, which are crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of 1-(Diisopropylsulfamoyl)imidazole's interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to target proteins, offering a foundation for rational drug design. These computational approaches are increasingly integral to modern pharmaceutical research, allowing for the prediction of molecular behavior with high precision.

The pharmacological profile of 1-(Diisopropylsulfamoyl)imidazole has been further elucidated through in vitro and in vivo studies. Preliminary results suggest that this compound exhibits promising activity against certain inflammatory pathways, making it a candidate for developing anti-inflammatory therapies. Additionally, its ability to modulate enzyme activity has sparked interest in its potential use as a kinase inhibitor or an antagonist targeting specific receptors involved in diseases such as cancer and neurodegeneration.

From a synthetic chemistry perspective, the synthesis of 1-(Diisopropylsulfamoyl)imidazole exemplifies the ingenuity of modern organic chemistry techniques. The reaction pathways employed highlight the importance of catalytic methods and green chemistry principles in producing complex molecules efficiently and sustainably. Researchers have optimized synthetic routes to minimize waste and maximize yield, aligning with global efforts to promote environmentally responsible chemical practices.

The versatility of 1-(Diisopropylsulfamoyl)imidazole extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its unique structural features make it suitable for developing novel materials with specific electronic or optical properties. In agrochemistry, derivatives of this compound have shown potential as bioactive agents that could enhance crop protection strategies while reducing environmental impact.

As our understanding of molecular interactions continues to evolve, so does the role of 1-(Diisopropylsulfamoyl)imidazole in scientific research. Ongoing studies aim to uncover new therapeutic possibilities and refine synthetic methodologies for this compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society, ensuring that innovations like this one reach their full potential.

In conclusion, 1-(Diisopropylsulfamoyl)imidazole (CAS No. 1349718-95-1) stands as a testament to the progress being made in chemical biology and medicinal chemistry. Its unique structure and promising biological activities position it as a cornerstone compound for future research endeavors. As scientists continue to explore its capabilities, we can anticipate exciting developments that will further advance our ability to address complex diseases and improve quality of life worldwide.